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Compound of Interest

Compound Name: Trinexapac

Cat. No.: B012964

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and conducting
experiments to evaluate the effects of Trinexapac-ethyl (TE) on crop seed yield. The protocols
outlined below are based on established research methodologies and are intended to ensure
robust and reproducible results.

Introduction

Trinexapac-ethyl is a plant growth regulator that functions by inhibiting the biosynthesis of
gibberellins, a class of hormones that regulate cell elongation.[1][2] By suppressing gibberellin
production, TE leads to shorter, stronger stems, which can reduce lodging (the bending over of
stems) in cereal and seed crops.[1][3] This reduction in lodging, along with other physiological
effects, can potentially lead to increased seed yield.[1][4] The following protocols and data will
guide researchers in the systematic assessment of TE's impact on seed yield and related
agronomic traits.

Data Summary

The following tables summarize quantitative data from various studies on the effect of
Trinexapac-ethyl on seed yield and other key parameters in different crops.

Table 1: Effect of Trinexapac-ethyl on Red Clover Seed Yield and Components (2010)
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Treatment Timing Clean Seed Yield Thousand Seed
(Application Rate) (Ibslacre) Weight (g)
Untreated Control 685 1.62

1.7 pt/acre Early 790 1.59

3.4 pt/acre Early 823 1.58

1.7 pt/acre Late 918 1.56

Split (1.7 pyacre Early Early & Late 891 1.57

+ 1.7 pt/acre Late)

Data adapted from a 2010 study on red clover.[4]

Table 2: Effect of Trinexapac-ethyl on Red Clover Seed Yield and Components (2011)

Treatment Clean Seed Thousand Canopy
(Application Timing Yield Seed Headsl/ft? Height
Rate) (Ibslacre) Weight (g) (inches)
Untreated
884 1.55 67 28.7

Control
1.7 pt/acre Early 929 1.53 75 27.6
3.4 pt/acre Early 973 151 78 26.8
1.7 pt/acre Late 956 1.52 76 28.0
Split (1.7
pt/acre Early

Early & Late 999 1.50 80 27.2
+ 1.7 pt/acre
Late)

Data adapted from a 2011 study on red clover.[4]

Table 3: Effect of Trinexapac-ethyl on White Oat (cv. IPR Artemis) Yield and Lodging (2019)
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TE Dose (g Application Grain Yield ( . Plant Height
. e Lodging (%)
a.i./ha) Timing kg/ha) (cm)
0 - 4850 85 110
T2 (First node
150 o 5927 10 95
visible)

T3 (Second node
100 o 5890 15 98
visible)

T2 and T3 represent different growth stages for application. Data adapted from a study on
white oat.[5]

Table 4: Effect of Trinexapac-ethyl on Annual Ryegrass Seed Yield

TE Rate (g a.i./ha) Average Seed Yield Increase (%)
200 51
400 65
600 65
800 66

Data averaged from four experiments on annual ryegrass.[6]

Experimental Protocols
Experimental Design and Setup

A randomized complete block design is recommended to minimize the effects of field variability.

Protocol:

» Site Selection: Choose a field with uniform soil type and topography. Document the soil
characteristics and recent cropping history.

¢ Plot Establishment:
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o Define individual plots of a standardized size (e.g., 6 rows, 5 meters long, with 0.17 m
spacing between rows).[5]

o Incorporate buffer zones between plots to prevent spray drift.
o Replicate each treatment at least four times.[5][6]

» Crop Sowing:
o Use certified seeds of the desired cultivar.

o Sow the seeds at a uniform density (e.g., 300 viable seeds per square meter for white
oat).[5]

o Record the sowing date and any seed treatments applied.

o Treatment Allocation: Randomly assign the different Trinexapac-ethyl application rates and
timings, including an untreated control, to the plots within each block.

Trinexapac-ethyl Application

The timing and rate of TE application are critical for achieving the desired effects.
Protocol:

» Growth Stage Identification: Monitor the crop development closely to apply TE at the specific
growth stages to be tested. Common application timings for cereals are at the first or second
visible node stages.[5] For clover, applications can be at stem elongation and/or bud
emergence.[7]

e Solution Preparation:
o Use a commercial formulation of Trinexapac-ethyl (e.g., Moddus®).[5]

o Calculate the required amount of product based on the active ingredient concentration and
the target application rate (e.g., 0, 50, 100, and 150 g a.i./ha).[5][8]

o Prepare the spray solution with water according to the manufacturer's instructions.
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e Application:
o Use a calibrated backpack or plot sprayer to ensure uniform application.[6]
o Apply the treatment solution evenly to the foliage of the designated plots.

o Record the date, time, and environmental conditions (temperature, wind speed) during
application.

Data Collection and Analysis

A comprehensive set of measurements should be taken to evaluate the effects of Trinexapac-
ethyl.

Protocol:
e Agronomic Measurements (during the growing season):

o Plant Height: Measure the height of a representative number of plants per plot from the
soil surface to the top of the canopy or panicle at maturity.[5]

o Lodging: Visually assess the percentage of the plot area where the crop is lodged at
maturity.[5]

e Harvesting:
o Harvest the central rows of each plot to minimize edge effects.[5]
o Record the total harvested biomass.

e Post-Harvest Measurements:

o Seed Yield: Thresh the harvested material, clean the seeds, and determine the seed
weight per plot. Adjust the seed weight to a standard moisture content (e.g., 13%) and
express the yield in kg/ha or Ibs/acre.[5]

o Thousand Seed Weight: Count and weigh 1000 seeds from each plot to determine the
average seed weight.[5]
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o Yield Components:

» For cereals, count the number of panicles per square meter, spikelets per panicle, and
grains per spikelet.[5]

» For clover, count the number of seed heads per square foot.[4]

 Statistical Analysis:

o Perform an analysis of variance (ANOVA) to determine the statistical significance of the
treatment effects on the measured parameters.

o Use a mean separation test (e.g., Tukey's test) to compare treatment means.[5]

Visualizations
Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Assessing
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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